Methyl 4-(1-(5-chloro-2-(2-phenylpyrrolidin-1-yl)nicotinamido)cyclopropyl)benzoate

• Molecular Formula: C27H26ClN3O3
• Molecular Weight: 476.0 g/mol
• IUPAC Name: methyl 4-[1-[[5-chloro-2-(2-phenylpyrrolidin-1-yl)pyridine-3-carbonyl]amino]cyclopropyl]benzoate
• InChI: InChI=1S/C27H26ClN3O3/c1-34-26(33)19-9-11-20(12-10-19)27(13-14-27)30-25(32)22-16-21(28)17-29-24(22)31-15-5-8-23(31)18-6-3-2-4-7-18/h2-4,6-7,9-12,16-17,23H,5,8,13-15H2,1H3,(H,30,32)
• InChI Key: MUEDXKKWZRFTNB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2(CC2)NC(=O)C3=C(N=CC(=C3)Cl)N4CCCC4C5=CC=CC=C5

Description

Methyl 4-(1-(5-chloro-2-(2-phenylpyrrolidin-1-yl)nicotinamido)cyclopropyl)benzoate is a useful research compound. Its molecular formula is C27H26ClN3O3 and its molecular weight is 476.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-chloro-2-(2-phenylpyrrolidin-1-yl)nicotinic acid (D98) (150 mg, 0.5 mmol), methyl 4-(1-aminocyclopropyl)benzoate hydrochloride (D7) (114 mg, 0.5 mmol) and N,N-Diisopropylethylamine (194 mg, 1.5 mmol) in dimethylformamide (10 ml) was stirred 1 h at room temperature, then benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (PyBOP) (312 mg, 0.6 mmol) was added. The mixture was stirred at room temperature overnight, then poured into ice-water (20 ml) and extracted with ethyl acetate (2×20 ml). The organic solution was washed with brine (40 ml), dried over Na2SO4 and concentrated to obtain a residue which was purified by flash chromatography on silica gel eluting with a mixture petroleum ether/ethyl acetate (4:1). Collected fractions after solvent evaporation afforded the title compound (D142) (189 mg) as a yellow solid.